Cas no 398118-44-0 (Ethyl Thieno[3,2-b]pyridine-2-carboxylate)

Ethyl Thieno[3,2-b]pyridine-2-carboxylate structure

398118-44-0 structure

Product Name:Ethyl Thieno[3,2-b]pyridine-2-carboxylate

CAS No:398118-44-0

MF:C₁₀H₉NO₂S

MW:207.248961210251

MDL:MFCD20526512

CID:1511256

PubChem ID:9877725

Update Time:2025-04-21

Ethyl Thieno[3,2-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl Thieno[3,2-b]pyridine-2-carboxylate
- 398118-44-0
- DB-351666
- MFCD20526512
- carbethoxythienopyridine
- ethylthieno[3,2-b]pyridine-2-carboxylate
- MDL： MFCD20526512
- Inchi： 1S/C10H9NO2S/c1-2-13-10(12)9-6-7-8(14-9)4-3-5-11-7/h3-6H,2H2,1H3
- InChI Key： TZICEEXQXMJPEC-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OCC)=CC2=C1C=CC=N2

Computed Properties

Exact Mass: 207.03539970g/mol
Monoisotopic Mass: 207.03539970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 67.4Å²

Ethyl Thieno[3,2-b]pyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	K11747-1g	ethyl thieno[3,2-b]pyridine-2-carboxylate	398118-44-0	95%	1g	$550	2024-05-23
eNovation Chemicals LLC	K11747-1g	ethyl thieno[3,2-b]pyridine-2-carboxylate	398118-44-0	95%	1g	$550	2025-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1840816-1g	Ethyl thieno[3,2-b]pyridine-2-carboxylate	398118-44-0	98%	1g	￥3765.00	2024-05-15
Apollo Scientific	OR111150-1g	Ethyl thieno[3,2-b]pyridine-2-carboxylate	398118-44-0		1g	£213.00	2025-02-19
eNovation Chemicals LLC	K11747-1g	ethyl thieno[3,2-b]pyridine-2-carboxylate	398118-44-0	95%	1g	$550	2025-02-20

Ethyl Thieno[3,2-b]pyridine-2-carboxylate Related Literature

1. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
2. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
3. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
4. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
5. Enantiomeric helical TiO2 nanofibers modulate different peptide assemblies and subsequent cellular behaviors†

Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

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